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An In-Depth Technical Guide to Di(2-ethylhexyl) Benzenedicarboxylates

A Note on Chemical Nomenclature: The requested compound, "2,4-Bis(2-
ethylhexoxycarbonyl)benzoic acid," is not a recognized chemical entity in scientific literature

or databases. The nomenclature is ambiguous as a benzoic acid derivative typically has a

single carboxylic acid group, making a "bis-ester" at two positions of the benzoic acid itself

impossible. It is highly probable that the intended subject of this inquiry is a diester of a

benzenedicarboxylic acid (such as phthalic acid) with 2-ethylhexanol. This guide, therefore,

focuses on the three positional isomers of di(2-ethylhexyl) benzenedicarboxylate:

Di(2-ethylhexyl) phthalate (DEHP): Benzene-1,2-dicarboxylate

Di(2-ethylhexyl) isophthalate (DEHIP): Benzene-1,3-dicarboxylate

Di(2-ethylhexyl) terephthalate (DEHTP or DOTP): Benzene-1,4-dicarboxylate

This technical guide provides a comprehensive overview of the discovery, history, synthesis,

and properties of these widely used industrial chemicals, with a particular focus on DEHP, for

which a substantial body of research exists.
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Di(2-ethylhexyl) phthalate, commonly known as DEHP, is the most prevalent member of the

phthalate class of esters, which are primarily used as plasticizers. The invention of plasticized

PVC dates back to 1926.[1] DEHP was first produced commercially in Japan around 1933 and

in the United States in 1939.[2][3] Initially patented in 1950 for use as a vacuum pump oil[4], its

utility as a plasticizer for polyvinyl chloride (PVC) led to its widespread adoption. This

application allows the otherwise rigid PVC to become soft and flexible, making it suitable for a

vast array of products.[1] In the 1940s, DEHP was introduced in the manufacturing of flexible

medical devices like blood bags.[5] However, concerns about its potential health effects,

particularly as an endocrine disruptor, emerged in the latter half of the 20th century, with it

being implicated in animal hepatocarcinogenesis in 1982.[1] This has led to increased scrutiny

and regulation of its use in consumer products, especially those intended for children.[6]

Synthesis and Production
The primary industrial method for producing DEHP is the esterification of phthalic anhydride

with 2-ethylhexanol.[2][3][7]

Experimental Protocol: General Industrial Synthesis of DEHP

Reaction Setup: A reaction vessel is charged with phthalic anhydride and an excess of 2-

ethylhexanol. The molar ratio of alcohol to anhydride is typically in excess to drive the

reaction to completion.

Catalyst Addition: An acid catalyst, such as sulfuric acid, p-toluenesulfonic acid, or a titanate

catalyst, is added to the mixture.[2][8][9]

Esterification Reaction: The mixture is heated to temperatures typically ranging from 190 to

235°C.[9][10] The reaction proceeds in two steps: first, the rapid formation of the monoester,

mono-2-ethylhexyl phthalate (MEHP), followed by the slower conversion to the diester,

DEHP.[7] The water formed during the reaction is continuously removed to shift the

equilibrium towards the products. This can be done under atmospheric pressure or in a

vacuum.[8]

Neutralization and Purification: After the reaction is complete (monitored by measuring the

acid number of the mixture), the crude product is cooled and neutralized with a dilute

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.ebsco.com/research-starters/health-and-medicine/di2-ethylhexyl-phthalate-dehp
https://www.ncbi.nlm.nih.gov/books/NBK373186/
https://www.ncbi.nlm.nih.gov/books/NBK390867/
https://www.acs.org/molecule-of-the-week/archive/b/bis2-ethylhexyl-phthalate.html
https://www.ebsco.com/research-starters/health-and-medicine/di2-ethylhexyl-phthalate-dehp
https://en.wikipedia.org/wiki/Bis(2-ethylhexyl)_phthalate
https://www.ebsco.com/research-starters/health-and-medicine/di2-ethylhexyl-phthalate-dehp
https://www.p65warnings.ca.gov/fact-sheets/di2-ethylhexylphthalate-dehp
https://www.ncbi.nlm.nih.gov/books/NBK373186/
https://www.ncbi.nlm.nih.gov/books/NBK390867/
https://www.researchgate.net/figure/Synthesis-of-di2-ethylhexyl-phthalate-DEHP_fig2_344090533
https://www.ncbi.nlm.nih.gov/books/NBK373186/
https://www.atsdr.cdc.gov/toxprofiles/tp95-c4.pdf
https://www.procurementresource.com/production-cost-report-store/dop
https://www.procurementresource.com/production-cost-report-store/dop
https://mohebbaspar.com/en/production-method-of-dioctyl-phthalate/
https://www.researchgate.net/figure/Synthesis-of-di2-ethylhexyl-phthalate-DEHP_fig2_344090533
https://www.atsdr.cdc.gov/toxprofiles/tp95-c4.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047754?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


solution of sodium hydroxide or sodium carbonate to remove the acidic catalyst and any

unreacted monoester.[9]

Washing and Drying: The neutralized product is washed with water to remove salts and

excess alkali.

Purification: The final product is purified by filtration and vacuum distillation or steam

stripping to remove unreacted 2-ethylhexanol and other volatile impurities, yielding high-

purity DEHP.[10][11]

Generalized workflow for the industrial synthesis of DEHP.

Quantitative Data
Property Value Reference(s)

Molecular Formula C₂₄H₃₈O₄ [1][12]

Molecular Weight 390.6 g/mol [12]

CAS Number 117-81-7 [5]

Appearance
Colorless to pale yellow oily

liquid
[12]

Boiling Point 384-385°C [12]

Density ~0.98 g/cm³ [12]

Water Solubility Insoluble [12]

Oral LD50 (Rat) >20,000 mg/kg [13]

Biological Interactions and Signaling Pathways
DEHP is a well-known endocrine-disrupting chemical (EDC).[14][15] After exposure, it is

metabolized into its primary active metabolite, mono-(2-ethylhexyl) phthalate (MEHP), and then

further into secondary metabolites.[16][17] The endocrine-disrupting effects are thought to

occur through several mechanisms:

Androgen Receptor Antagonism: DEHP and its metabolites can bind to the androgen

receptor (AR), potentially disrupting normal androgen signaling.[16] This interaction can lead
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to anti-androgenic effects, which may contribute to reproductive dysfunction.[16][18] The

metabolites often show a common hydrogen bonding interaction with the amino acid residue

Arg-752 of the androgen receptor.[16]

Steroidogenesis Disruption: Exposure to DEHP has been shown to interfere with testicular

steroidogenesis, affecting the levels of hormones such as testosterone and estradiol.[19]

Peroxisome Proliferator-Activated Receptors (PPARs): The adverse health effects of DEHP

metabolites have also been attributed to interactions with nuclear hormone receptors like

PPARs.[20][21]

Simplified signaling pathway of DEHP as an endocrine disruptor.

Di(2-ethylhexyl) Isophthalate (DEHIP)
Discovery and History
DEHIP is a structural isomer of DEHP and is used as a plasticizer in applications where its

specific properties are advantageous. It is generally less studied than DEHP. It is used in the

production of flexible PVC products such as vinyl flooring and wire insulation.[22][23]

Synthesis
DEHIP is synthesized by the esterification of isophthalic acid (benzene-1,3-dicarboxylic acid)

with 2-ethylhexanol. The process is analogous to the synthesis of DEHP, involving an acid

catalyst and removal of water to drive the reaction.
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Property Value Reference(s)

Molecular Formula C₂₄H₃₈O₄ [22][24]

Molecular Weight 390.6 g/mol [24]

CAS Number 137-89-3 [22][25]

Appearance Clear light yellow viscous liquid [23][24][25]

Boiling Point 391.7°C at 760 mmHg [22]

Flash Point >200°F (~93°C) [24]

Water Solubility Insoluble, <1 mg/mL [24][25]

Di(2-ethylhexyl) Terephthalate (DEHTP or DOTP)
Discovery and History
DEHTP, also known as dioctyl terephthalate (DOTP), is another isomer of DEHP and has

gained prominence as a safer alternative to ortho-phthalates like DEHP.[26][27] Its use has

been increasing as manufacturers move away from DEHP due to regulatory pressures and

consumer concerns.[27][28] DEHTP is considered to have a more favorable toxicological

profile, as it is not genotoxic and does not exhibit the same endocrine-disrupting effects

observed with DEHP.[27][29][30]

Synthesis and Production
There are two primary industrial routes for the production of DEHTP:

Direct Esterification of Terephthalic Acid (TPA): This is the most common method and

involves reacting TPA with 2-ethylhexanol at elevated temperatures (180-270°C) and

pressures (1-4 bar gauge) in the presence of a titanium-based catalyst, such as titanium

tetraalkoxide.[26][31][32] An inert gas is often passed through the reaction mixture to help

remove the water of reaction.[31][32]

Transesterification of Dimethyl Terephthalate (DMT): This method involves reacting DMT with

2-ethylhexanol.[26][33][34] This process also requires a catalyst and heating, and it produces

methanol as a byproduct instead of water.
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Experimental Protocol: General Synthesis of DEHTP via Direct Esterification

Reactor Charging: A pressure reactor is charged with terephthalic acid, an excess of 2-

ethylhexanol (mole ratio of EH:TPA is typically 2:1 to 2.5:1), and a titanium catalyst.[31][32]

Reaction Conditions: The mixture is heated to 180-270°C under a pressure of 1-4 bar gauge.

[31][32]

Water Removal: An inert gas, such as nitrogen, is sparged through the liquid to facilitate the

removal of the water of reaction along with some unreacted 2-ethylhexanol.[31][32] The

vapor is condensed, and the 2-ethylhexanol is separated from the water and recycled back

into the reactor.

Reaction Completion and Purification: The reaction is monitored until the desired conversion

is achieved. The crude product is then purified, which may involve neutralization, washing,

and vacuum or steam stripping to remove excess alcohol and catalyst residues.[32]

Quantitative Data
Property Value Reference(s)

Molecular Formula C₂₄H₃₈O₄ [26]

Molecular Weight 390.56 g/mol [26]

CAS Number 6422-86-2 [26]

Appearance Colorless, viscous liquid [26]

Boiling Point ~400°C [26]

Density ~0.98 g/cm³ [26]

Oral LD50 (Rat) >3200 mg/kg, >5000 mg/kg [28]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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